Cas no 13215-88-8 (4-(But-2-en-1-ylidene)-3,5,5-trimethylcyclohex-2-enone)

4-(But-2-en-1-ylidene)-3,5,5-trimethylcyclohex-2-enone is a cyclic enone derivative featuring a conjugated diene system, which imparts unique reactivity in organic synthesis. Its structure, incorporating both an α,β-unsaturated ketone and an extended π-system, makes it a versatile intermediate for Diels-Alder reactions, Michael additions, and other cyclization processes. The compound's rigid cyclohexenone core, combined with the butenylidene substituent, enhances its utility in constructing complex polycyclic frameworks. Its stability under standard conditions and well-defined stereochemistry further facilitate precise synthetic applications. This compound is particularly valuable in pharmaceutical and materials chemistry for designing bioactive molecules or functional polymers.
4-(But-2-en-1-ylidene)-3,5,5-trimethylcyclohex-2-enone structure
13215-88-8 structure
Product Name:4-(But-2-en-1-ylidene)-3,5,5-trimethylcyclohex-2-enone
CAS No:13215-88-8
MF:C13H18O
MW:190.281424045563
MDL:MFCD09751414
CID:49108
PubChem ID:18645216
Update Time:2025-10-29

4-(But-2-en-1-ylidene)-3,5,5-trimethylcyclohex-2-enone Chemical and Physical Properties

Names and Identifiers

    • 4-(But-2-en-1-ylidene)-3,5,5-trimethylcyclohex-2-enone
    • Megastigmatrienone
    • 3,5,5-Trimethyl-4-butenylidene-2-cyclohexen-1-one
    • 4-(2-Butenylidene)-3,5,5-trimethylcyclohex-2-en-1-one
    • TABANONE
    • TABANON
    • Einecs 236-187-2
    • 4-(But-2-en-1-ylidene)
    • 4,6,8-Megastigmatrien-3-one
    • Megastigmatrienone (Tabanone)
    • 4-(2-Butenyliden)-3,5,5-trimethylcyclohex-2-en-1-on
    • 4-but-2-enylidene-3,5,5-trimethylcyclohex-2-en-1-one
    • 355-Trimethyl-4-butenylidene-2-cyclohexen-1-one
    • AKOS006327931
    • MEGASTIGMATRIENONE 4
    • DTXSID701045121
    • Q27273350
    • (4E)-4-[(2E)-BUT-2-EN-1-YLIDENE]-3,5,5-TRIMETHYLCYCLOHEX-2-EN-1-ONE
    • MFCD09751414
    • CBQXHTWJSZXYSK-DFTQQVSXSA-N
    • 9XFN7T7VV5
    • 2-CYCLOHEXEN-1-ONE, 4-(2E)-2-BUTEN-1-YLIDENE-3,5,5-TRIMETHYL-, (4E)-
    • SCHEMBL756992
    • FEMA NO. 4663, (2E,4E)-
    • 2-Cyclohexen-1-one, 4-(2-butenylidene)-3,5,5-trimethyl-, (E,E)-
    • 5164-78-3
    • (6Z,8E)-4,6,8-megastigmatrien-3-one
    • Megastigmatrienone D
    • s11013
    • 13215-88-8
    • 2-CYCLOHEXEN-1-ONE, 4-(2E)-2-BUTENYLIDENE-3,5,5-TRIMETHYL-, (4E)-
    • Megastinmatrienone
    • 2-Cyclohexen-1-one, 4-(2-buten-1-ylidene)-3,5,5-trimethyl-
    • MDL: MFCD09751414
    • Inchi: 1S/C13H18O/c1-5-6-7-12-10(2)8-11(14)9-13(12,3)4/h5-8H,9H2,1-4H3/b6-5+,12-7-
    • InChI Key: CBQXHTWJSZXYSK-DFTQQVSXSA-N
    • SMILES: O=C1C=C(C)/C(=C/C=C/C)/C(C)(C)C1

Computed Properties

  • Exact Mass: 190.13600
  • Monoisotopic Mass: 190.135765
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • XLogP3: 2.6

Experimental Properties

  • Color/Form: The appearance is liquid, with sweet and lasting tobacco like aroma and dry fruit aroma.
  • Density: 0.968
  • Boiling Point: 289 ºC
  • Flash Point: 124.8 ºC
  • Refractive Index: 1.539
  • PSA: 17.07000
  • LogP: 3.43420
  • FEMA: 4663 | 4-(2-BUTENYLIDENE)-3,5,5-TRIMETHYLCYCLOHEX-2-EN-1-ONE

4-(But-2-en-1-ylidene)-3,5,5-trimethylcyclohex-2-enone Customs Data

  • HS CODE:2914299000
  • Customs Data:

    China Customs Code:

    2914299000

    Overview:

    2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

4-(But-2-en-1-ylidene)-3,5,5-trimethylcyclohex-2-enone Pricemore >>

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4-(But-2-en-1-ylidene)-3,5,5-trimethylcyclohex-2-enone Production Method

4-(But-2-en-1-ylidene)-3,5,5-trimethylcyclohex-2-enone Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:13215-88-8)Tabanone
Order Number:sfd8240
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
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Suzhou Senfeida Chemical Co., Ltd
(CAS:13215-88-8)Tabanone
sfd8240
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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